Cas no 2229603-03-4 (2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline
• CAS No: 2229603-03-4
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 6436970
• PubChem ID: 165855353
• Update Time: 2025-11-05

2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline
• EN300-1734137
• 2229603-03-4

• Inchi： 1S/C13H19FN2/c1-13(2)11(12(13)15)9-6-5-8(14)7-10(9)16(3)4/h5-7,11-12H,15H2,1-4H3
• InChI Key： YQKDDQQDZXQFMN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline

Introduction to 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline (CAS No. 2229603-03-4)

2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline (CAS No. 2229603-03-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 3-amino-2,2-dimethylcyclopropyl moiety and a 5-fluoro substituent on the aniline ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The 3-amino-2,2-dimethylcyclopropyl group is particularly noteworthy due to its cyclopropane ring, which imparts rigidity and conformational constraint to the molecule. This rigidity can influence the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity. The 5-fluoro substitution on the aniline ring further modulates the compound's electronic properties, affecting its lipophilicity and metabolic stability.

In recent studies, 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline has shown promising results in various biological assays. For instance, it has demonstrated potent activity against certain types of cancer cells, particularly those resistant to conventional therapies. The compound's ability to selectively target these cells while sparing normal tissues makes it a valuable candidate for further development in oncology.

Additionally, research has explored the potential of 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are key targets for drug discovery. The compound's interaction with specific GPCRs could lead to new therapeutic strategies for conditions such as neurodegenerative diseases and cardiovascular disorders.

The N,N-dimethyl substitution on the aniline ring contributes to the compound's overall hydrophobicity, which is crucial for its ability to cross cell membranes and reach intracellular targets. This property is particularly important for drugs that need to penetrate the blood-brain barrier (BBB) for treating central nervous system (CNS) disorders.

From a synthetic perspective, the preparation of 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline involves several well-established chemical reactions. The synthesis typically begins with the formation of the 3-amino-2,2-dimethylcyclopropyl moiety through a sequence of reactions including cyclopropanation and reduction steps. The subsequent introduction of the 5-fluoro substituent on the aniline ring can be achieved through electrophilic aromatic substitution or other fluorination methods. Finally, the N,N-dimethylation of the aniline nitrogen completes the synthesis.

The pharmacokinetic properties of 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, making it suitable for administration in various dosage forms such as tablets or capsules.

Toxicity assessments have indicated that 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline has a good safety profile at therapeutic doses. However, as with any new chemical entity (NCE), ongoing safety evaluations are essential to ensure its long-term safety and efficacy in clinical settings.

In conclusion, 2-(3-amino-2,2-dimethylcyclopropyl)-5-fluoro-N,N-dimethylaniline (CAS No. 2229603-03-4) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and optimization through structure-activity relationship (SAR) studies will be crucial for advancing this compound towards clinical trials and ultimately patient care.